Cas no 53558-94-4 (2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R)-)

• Product Name: 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R)-
• CAS No: 53558-94-4
• MF: C₅H₅ClO₃
• MW: 148.544400930405
• CID: 371581
• PubChem ID: 104533
• Update Time: 2025-06-09

2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R)-
• 2-Furancarbonyl chloride, tetrahydro-5-oxo-, (2R)- (9CI)
• MFCD13173547
• SCHEMBL9201455
• 2-Furancarbonylchloride,tetrahydro-5-oxo-,(2R)-
• 2-Furancarbonyl chloride, tetrahydro-5-oxo-, (2R)-
• 2-Furancarbonyl chloride,tetrahydro-5-oxo-,(2R)-(9ci)
• R(-)-Dihydro-2(3H)-furanone-5-carbonyl chloride
• (R)-5-OXOTETRAHYDROFURAN-2-CARBONYL CHLORIDE
• (2R)-5-oxooxolane-2-carbonyl chloride
• 53558-94-4
• EN300-359748
• AT19708

• Inchi： 1S/C5H5ClO3/c6-5(8)3-1-2-4(7)9-3/h3H,1-2H2/t3-/m1/s1
• InChI Key： NNDIFJWAEOADAZ-GSVOUGTGSA-N
• SMILES： ClC([C@H]1CCC(=O)O1)=O

Computed Properties

• Exact Mass: 147.99275
• Monoisotopic Mass: 147.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 286.9°Cat760mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.49
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R)-

Introduction to 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R) (CAS No. 53558-94-4)

2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R), identified by the Chemical Abstracts Service Number (CAS No.) 53558-94-4, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and synthetic organic transformations. This tetrahydrofuran derivative features a unique structural motif characterized by a furan ring substituted with a chlorinated carbonyl group, making it a valuable intermediate in the synthesis of complex molecules.

The compound belongs to the class of β-keto esters, which are well-documented for their versatility in organic synthesis. The presence of the (2R) configuration indicates a specific stereochemical arrangement, which is crucial for its reactivity and potential biological activity. This stereochemistry is often engineered to ensure high enantioselectivity in reactions, a key consideration in pharmaceutical development where chirality can significantly influence drug efficacy and safety.

In recent years, the demand for chiral building blocks like 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R) has surged due to advancements in asymmetric synthesis. Researchers have leveraged this compound to develop novel catalysts and methodologies that enhance the efficiency of enantioselective reactions. For instance, studies have demonstrated its utility in constructing enantiomerically pure intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents where stereochemical purity is paramount.

The tetrahydro-5-oxo- moiety in the molecule imparts distinctive electronic and steric properties that make it an attractive scaffold for further functionalization. This structural feature allows for facile derivatization through nucleophilic addition or condensation reactions, enabling the construction of diverse pharmacophores. The chlorinated furan ring, in particular, serves as a reactive site for introducing additional substituents or converting into other functional groups, thereby expanding its synthetic utility.

Recent research has highlighted the role of 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R) in the development of bioactive molecules. For example, scientists have utilized this compound to synthesize analogs of natural products with potent biological activities. One notable study reported its use in generating derivatives with inhibitory effects on specific enzymes implicated in metabolic disorders. The ability to fine-tune the structure through strategic modifications has opened new avenues for drug discovery.

The compound's reactivity also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By systematically altering substituents on the furan ring or introducing different stereocenters, researchers can gain insights into how structural features influence biological function. This approach has been instrumental in optimizing lead compounds for various therapeutic targets.

From a synthetic chemistry perspective, CAS No. 53558-94-4 offers an efficient entry point to more complex molecules. Its compatibility with modern catalytic systems allows for scalable production under mild conditions, reducing environmental impact while maintaining high yields. Such attributes are increasingly important as the pharmaceutical industry moves toward greener and more sustainable practices.

The stereochemical integrity of (2R)-2-Furancarbonylchloride, tetrahydro-5-oxo- is particularly noteworthy in contexts where enantiomeric excess is critical. Advances in chiral resolution techniques have enabled the isolation of highly pure enantiomers, which are essential for clinical applications where racemic mixtures may exhibit unwanted side effects. This compound exemplifies how stereochemistry can be harnessed to improve drug design.

In conclusion, 2-Furancarbonylchloride, tetrahydro-5-oxo-, (2R) (CAS No. 53558-94-4) represents a cornerstone in modern synthetic and medicinal chemistry. Its unique structural features and stereochemical properties make it indispensable for constructing biologically active molecules with high precision. As research continues to uncover new applications and methodologies leveraging this compound, its importance is expected to grow further within the pharmaceutical and chemical industries.